2-(4-chlorophenyl)-N-{4-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]phenyl}acetamide

• Molecular Formula: C23H28ClN3O2
• Molecular Weight: 413.9 g/mol
• IUPAC Name: 2-(4-chlorophenyl)-N-[4-[4-(2,2-dimethylpropanoyl)piperazin-1-yl]phenyl]acetamide
• InChI: InChI=1S/C23H28ClN3O2/c1-23(2,3)22(29)27-14-12-26(13-15-27)20-10-8-19(9-11-20)25-21(28)16-17-4-6-18(24)7-5-17/h4-11H,12-16H2,1-3H3,(H,25,28)
• InChI Key: CYBBLULTWXIAFF-UHFFFAOYSA-N
• SMILES: CC(C)(C)C(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=O)CC3=CC=C(C=C3)Cl

Description

2-(4-chlorophenyl)-N-{4-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]phenyl}acetamide is a chemical compound with potential therapeutic applications. It is commonly known as TAK-659 and belongs to the class of kinase inhibitors. TAK-659 has been extensively studied for its potential in treating various types of cancers and autoimmune disorders.

Mechanism of Action

TAK-659 works by inhibiting the activity of specific kinases that are involved in cell growth and survival. It specifically targets the spleen tyrosine kinase (SYK) and Bruton's tyrosine kinase (BTK), which are known to play a role in cancer cell growth and autoimmune disorders. By inhibiting these kinases, TAK-659 can prevent the growth and survival of cancer cells and modulate the immune response in autoimmune disorders.
Biochemical and Physiological Effects:
TAK-659 has been shown to have a number of biochemical and physiological effects. It can inhibit the proliferation of cancer cells, induce apoptosis (programmed cell death) in cancer cells, and modulate the immune response in autoimmune disorders. TAK-659 has also been shown to be well-tolerated in animal studies, with no significant side effects observed.

Advantages and Limitations for Lab Experiments

One advantage of using TAK-659 in lab experiments is that it is a highly specific inhibitor of SYK and BTK, making it a useful tool for studying the role of these kinases in cancer and autoimmune disorders. However, one limitation is that TAK-659 may not be effective against all types of cancer or autoimmune disorders, and further research is needed to determine its efficacy in different contexts.

Future Directions

There are several future directions for research on TAK-659. One area of interest is its potential use in combination with other drugs to enhance its therapeutic effects. Another area of interest is its potential use in treating other diseases, such as inflammatory bowel disease and multiple sclerosis. Finally, further research is needed to understand the long-term safety and efficacy of TAK-659 in humans.

Synthesis Methods

TAK-659 can be synthesized using a multi-step process. The first step involves the reaction of 4-chloroaniline with 4-(2,2-dimethylpropanoyl)-1-piperazinecarboxylic acid to form an intermediate compound. This intermediate is then reacted with 4-bromo-2-nitroanisole to form the final product, TAK-659.

Scientific Research Applications

TAK-659 has been extensively studied for its potential in treating various types of cancers and autoimmune disorders. It has been found to be effective in inhibiting the growth of cancer cells in vitro and in vivo. TAK-659 has also been shown to have immunomodulatory effects, making it a potential treatment for autoimmune disorders.